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Storage Conditions and Basic Information

The manufacturer, MedChemExpress, provides specific guidance for storing Fumonisin B2-13C34 [1].

Property Specification

Molecular Formula 13C34H59NO14 [1]

CAS Number 1217481-36-1 [1]

Purity For specific batch purity, users must refer to the provided Certificate of
Analysis (CoA) [1].

Recommended
Storage

"Please store the product under the recommended conditions in the
Certificate of Analysis." [1]

Shipping Room temperature in continental US; may vary elsewhere [1].

The key is the Certificate of Analysis (CoA), a document supplied with the product that contains lot-

specific data, including the exact storage temperature (e.g., -20°C), expiration date, and detailed quality

control results.
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Experimental Protocols for Analysis

Fumonisin B2-13C34 is a stable isotope-labeled internal standard used to achieve accurate quantification in

LC-MS/MS analysis. The following workflow, compiled from research methods, illustrates its typical use in

processing biological samples [2] [3].
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Sample Preparation

1. Homogenize sample
(feed, excreta, urine)

2. Extract with solvent
(ACN/water/formic acid)

3. Add Internal Standard
(Fumonisin B2-¹³C₃₄)

Sample Clean-up & Purification

Solid Phase Extraction (SPE)

Compare: HLB vs. MAX Cartridges

MAX cartridge shows
best purification efficiency

LC-MS/MS Analysis & Quantification

Chromatography:
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Chromatography:
CORTECS C18 Column

Mobile Phase:
Acidified Water & Methanol

Detection: MRM Mode
(Tandem Mass Spectrometry)

Click to download full resolution via product page

Workflow for analyzing fumonisins using an internal standard like Fumonisin B2-13C34 [2] [3].

Key Protocol Details

Sample Preparation & Clean-up: For complex matrices like urine, samples are often cleaned up
using Oasis HLB solid-phase extraction (SPE) cartridges after enzymatic digestion with β-

glucuronidase to break down conjugated forms of mycotoxines [2]. For feed and excreta, a strong
anionic exchange (MAX) SPE cartridge is recommended for better purification efficiency for

hydrolyzed fumonisins, using 2% formic acid in methanol for elution [3].
Chromatography: Achieving baseline separation for isomers is critical. The CORTECS C18 column
(2.1 mm × 100 mm, 1.6 µm) has been successfully used with a gradient elution of 0.2% formic acid
in water and 0.2% formic acid in methanol [3].

Mass Spectrometry: Analysis is performed using Multiple Reaction Monitoring (MRM) mode for
high selectivity and sensitivity [2] [3].

Application in Research and Stability Context

This internal standard is crucial in studies investigating the metabolism and exposure of fumonisins. The

quantitative data from such methods are summarized below.

Study Focus Matrix Analytes Key Performance Metrics
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| Human Biomonitoring [2] | Human Urine | 18 mycotoxin biomarkers | Recovery: 74.0-133% Intra-day

precision: 0.5-8.7% LOQ: 0.0002 - 0.5 ng/mL | | Animal Metabolism [3] | Chicken Feed & Excreta | FB1,

FB2, FB3, HFB1, HFB2, HFB3 | Recovery: 82.6-115.8% LOQ: 160 μg/kg |

The stability of Fumonisin B2-13C34 is directly linked to its role in ensuring data accuracy. It compensates

for analyte loss during sample preparation and matrix effects during instrumental analysis [2]. The

Certificate of Analysis is therefore critical for confirming the standard's stability and validity upon receipt.

How to Obtain Complete Information

For a comprehensive technical guide, I suggest the following steps:

Consult the Certificate of Analysis: Upon purchasing Fumonisin B2-13C34, the most precise
storage and stability data will be in the lot-specific CoA provided by the manufacturer [1].

Contact Manufacturers Directly: Reach out to technical support teams at suppliers like
MedChemExpress for detailed stability studies, which are often available upon request.

Review Methodological Papers: Examine the "Materials and Methods" sections of relevant scientific
papers, as they sometimes specify how standards were reconstituted and stored during experiments

[2] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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